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Compound of Interest

Compound Name: (2,4-Dihydroxyphenyl)acetonitrile

Cat. No.: B049923

An In-depth Technical Guide to (2,4-
Dihydroxyphenyl)acetonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, formula,
and key properties of (2,4-Dihydroxyphenyl)acetonitrile. It includes a summary of its
physicochemical data, a detailed experimental protocol for its synthesis, and a visualization of
its potential mechanism of action as a tyrosinase inhibitor.

Molecular Structure and Formula

(2,4-Dihydroxyphenyl)acetonitrile, a member of the hydroxyphenylacetonitrile family, is a
phenolic compound characterized by a phenyl ring substituted with two hydroxyl groups at
positions 2 and 4, and an acetonitrile group.

Molecular Formula: CsH7NO2
Chemical Structure:

Caption: Molecular structure of (2,4-Dihydroxyphenyl)acetonitrile.

Physicochemical Data
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The following table summarizes the key quantitative data for (2,4-

Dihydroxyphenyl)acetonitrile.

Property Value Source
CAS Number 57576-34-8 [LI[21031[41[5]
Molecular Weight 149.15 g/mol [1][6]
Exact Mass 149.047678466 u [1]
Density 1.3+0.1 g/cm3 [1]
Boiling Point 375.3 £ 11.0 °C at 760 mmHg [1]
Flash Point 180.8 +19.3°C [1]
Refractive Index 1.619 [1]
Topological Polar Surface Area  64.2 A2 [1]
Hydrogen Bond Donor Count 2 [1]
Hydrogen Bond Acceptor

C);untg p 3 ]
Rotatable Bond Count 1 [1]

Experimental Protocols
Synthesis of (2,4-Dihydroxyphenyl)acetonitrile

This protocol is adapted from a general method for the preparation of
hydroxyphenylacetonitriles.

Materials:
e 2,4-Dihydroxybenzyl alcohol
e Potassium cyanide (KCN) or Sodium cyanide (NaCN)

e Dimethyl sulfoxide (DMSO)
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Glacial acetic acid
Chloroform
Water

Anhydrous sodium sulfate

Procedure:

In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel,
and a condenser, dissolve 2,4-dihydroxybenzyl alcohol in dimethyl sulfoxide.

Add potassium cyanide to the solution.
Heat the mixture to 125°C with vigorous stirring.
Slowly add glacial acetic acid dropwise to the reaction mixture over a period of 1 hour.

After the addition is complete, continue stirring the mixture at 125°C for an additional 2
hours.

Cool the reaction mixture to approximately 90°C.

Remove the dimethyl sulfoxide by distillation under reduced pressure.

To the residue, add water and chloroform and stir to partition the product.
Separate the chloroform layer. Extract the aqueous layer again with chloroform.
Combine the organic extracts and wash them with water.

Dry the combined chloroform extracts over anhydrous sodium sulfate.

Filter the solution and remove the chloroform by rotary evaporation to yield the crude (2,4-
Dihydroxyphenyl)acetonitrile.

The product can be further purified by recrystallization or column chromatography.
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Experimental Workflow:

Synthesis Workflow of (2,4-Dihydroxyphenyl)acetonitrile

Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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